Cas no 2680873-98-5 (Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate)

• Product Name: Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate
• CAS No: 2680873-98-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5982873
• PubChem ID: 165909216
• Update Time: 2025-10-25

Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680873-98-5
• EN300-28284587
• benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate
• Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate

• Inchi： 1S/C16H21NO3/c18-10-14-13-7-4-8-15(14)17(9-13)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-15,18H,4,7-11H2
• InChI Key： NKOYAXIBIBFEDY-UHFFFAOYSA-N
• SMILES： OCC1C2CCCC1CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate

Comprehensive Overview of Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2680873-98-5)

Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate is a structurally unique compound that has garnered significant attention in pharmaceutical and organic chemistry research. With the CAS number 2680873-98-5, this bicyclic derivative is widely studied for its potential applications in drug discovery and development. The compound features a 6-azabicyclo[3.2.1]octane core, a scaffold known for its conformational rigidity and bioactivity, making it a valuable intermediate in medicinal chemistry.

Recent trends in organic synthesis highlight the growing demand for azabicyclic compounds, particularly those with functional groups like hydroxymethyl and carboxylate esters. Researchers are increasingly exploring Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate due to its versatility in constructing complex molecular architectures. The benzyl-protected carboxylate moiety offers synthetic flexibility, enabling further modifications for targeted applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate?" The synthesis typically involves multi-step processes, including cyclization reactions and selective functionalization of the azabicyclo[3.2.1]octane framework. Advanced techniques such as asymmetric catalysis and green chemistry approaches are also being investigated to improve yield and sustainability.

In the context of drug development, Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate is often discussed alongside bioactive scaffolds and pharmacophore design. Its rigid bicyclic structure mimics natural alkaloids, making it a candidate for modulating biological targets. Researchers are particularly interested in its potential role in central nervous system (CNS) therapeutics, given the prevalence of azabicyclic motifs in neuroactive compounds.

Another hot topic is the compound's stability and storage conditions. Users frequently search for "How to store Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate?" Proper handling involves protection from moisture and light, typically under inert atmospheres at controlled temperatures. Analytical methods such as HPLC and NMR spectroscopy are essential for purity assessment, ensuring reproducibility in research applications.

The 6-azabicyclo[3.2.1]octane core is also a subject of computational chemistry studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are employed to predict interactions with biological targets. This aligns with the broader trend of integrating AI-driven drug discovery tools to accelerate the identification of novel therapeutics.

From an industrial perspective, Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate is valued for its scalability. Manufacturers are optimizing large-scale synthesis protocols to meet the demands of academic and pharmaceutical sectors. Environmental considerations, such as reducing solvent waste, are increasingly prioritized in production workflows.

In summary, Benzyl 8-(hydroxymethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS 2680873-98-5) represents a promising scaffold with multifaceted applications. Its relevance in medicinal chemistry, coupled with ongoing advancements in synthetic methodologies, positions it as a compound of enduring scientific interest. Future research may uncover additional utilities, further solidifying its role in innovative therapeutic development.